Cas no 1609400-19-2 (2,3,6-Trimethyl-4-quinolinecarboxylic acid dihydrate)

• Product Name: 2,3,6-Trimethyl-4-quinolinecarboxylic acid dihydrate
• CAS No: 1609400-19-2
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD13193827
• CID: 4608317
• Update Time: 2025-07-21

2,3,6-Trimethyl-4-quinolinecarboxylic acid dihydrate Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Trimethyl-4-quinolinecarboxylic acid dihydrate
• 2,3,6-Trimethylquinoline-4-carboxylic acid dihydrate
• 2,3,6-trimethylquinoline-4-carboxylic acid;dihydrate
• SB70522
• 2,3,6-Trimethyl-4-quinolinecarboxylic acid dihydrate, AldrichCPR

• MDL： MFCD13193827
• Inchi： 1S/C13H13NO2.2H2O/c1-7-4-5-11-10(6-7)12(13(15)16)8(2)9(3)14-11;;/h4-6H,1-3H3,(H,15,16);2*1H2
• InChI Key： VSVMTXYHRJIIQB-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=C(C)N=C2C=CC(C)=CC=12)=O.O.O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• Topological Polar Surface Area: 52.2

Additional information on 2,3,6-Trimethyl-4-quinolinecarboxylic acid dihydrate

Introduction to 2,3,6-Trimethyl-4-quinolinecarboxylic acid dihydrate (CAS No. 1609400-19-2)

2,3,6-Trimethyl-4-quinolinecarboxylic acid dihydrate, identified by the chemical abstracts service number CAS No. 1609400-19-2, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of heterocyclic aromatic organic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of multiple methyl groups at specific positions in its molecular structure (2,3,6-Trimethyl) enhances its chemical stability and influences its interaction with biological targets, making it a valuable scaffold for drug discovery and development.

The dihydrate form (dihydrate) of 2,3,6-Trimethyl-4-quinolinecarboxylic acid indicates that the compound crystallizes with two water molecules bound to its structure. This hydration state can affect its solubility, melting point, and overall reactivity, which are critical factors in both synthetic chemistry and pharmaceutical formulations. Understanding these properties is essential for optimizing the compound's use in various applications, including as an intermediate in synthesizing more complex molecules or as a standalone active pharmaceutical ingredient (API).

Recent advancements in medicinal chemistry have highlighted the quinoline scaffold as a versatile platform for developing novel therapeutic agents. Specifically, derivatives of quinoline have shown promise in treating a range of diseases, including infectious diseases caused by bacteria and parasites. The structural features of 2,3,6-Trimethyl-4-quinolinecarboxylic acid dihydrate, such as its aromaticity and the presence of carboxylic acid functionality, make it an interesting candidate for further investigation into its pharmacological properties.

In academic research, 2,3,6-Trimethyl-4-quinolinecarboxylic acid dihydrate has been explored as a precursor in the synthesis of more complex quinoline derivatives. These derivatives often exhibit enhanced biological activity compared to their parent compounds. For instance, modifications at the methylated positions can alter electronic distributions and steric hindrance around the quinoline ring, thereby modulating interactions with biological targets such as enzymes and receptors. Such structural modifications are crucial for optimizing drug-like properties like potency, selectivity, and pharmacokinetics.

The carboxylic acid group in 2,3,6-Trimethyl-4-quinolinecarboxylic acid dihydrate provides a site for further functionalization through esterification or amidation reactions. These transformations can yield novel compounds with tailored properties suitable for specific therapeutic applications. For example, esters of quinoline carboxylic acids have been investigated for their potential antimicrobial and anti-inflammatory effects. The dihydrate form ensures that the compound remains stable under standard storage conditions while maintaining its reactivity for subsequent synthetic steps.

From a computational chemistry perspective, the molecular structure of 2,3,6-Trimethyl-4-quinolinecarboxylic acid dihydrate has been subjected to detailed quantum mechanical calculations to predict its electronic structure and spectroscopic properties. These studies have provided insights into how the methyl groups influence electron delocalization within the quinoline ring system. Such information is vital for designing experiments aimed at synthesizing analogs with improved pharmacological profiles.

The solubility profile of 2,3,6-Trimethyl-4-quinolinecarboxylic acid dihydrate has also been studied in various solvents to assess its feasibility for formulation into pharmaceutical products. Solubility is a critical parameter that affects drug bioavailability and delivery systems. Researchers have explored techniques such as solvation shell analysis and computational modeling to predict solubility enhancements through co-solvency or salt formation strategies. These efforts are essential for developing effective drug delivery systems that maximize therapeutic efficacy.

In clinical trials related to quinoline derivatives, 2 ,3 ,6 -Trimethyl -4 -quinolinecarboxylic acid dihydrate has been evaluated as a potential intermediate in developing treatments for neglected tropical diseases (NTDs). NTDs are caused by parasites and bacteria prevalent in tropical regions and pose significant public health challenges due to limited treatment options. Quinoline-based compounds have historically played a role in combating these diseases due to their ability to interfere with essential metabolic pathways in pathogens. The unique structural features of 2 ,3 ,6 -Trimethyl -4 -quinolinecarboxylic acid dihydrate make it an attractive candidate for further development in this context.

The synthesis of 2 ,3 ,6 -Trimethyl -4 -quinolinecarboxylic acid dihydrate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both research purposes and potential clinical applications.

Environmental considerations have also been taken into account during the synthesis and handling of 2 ,3 ,6 -Trimethyl -4 -quinolinecarboxylic acid dihydrate . Green chemistry principles have been applied to minimize waste generation and reduce energy consumption through optimized reaction pathways. Such sustainable practices are increasingly important in pharmaceutical manufacturing to ensure environmental compatibility while maintaining high-quality output.

The future prospects of 2 ,3 ,6 -Trimethyl -4 -quinolinecarboxylic acid dihydrate lie in its potential expansion into new therapeutic areas beyond traditional infectious diseases. Emerging research suggests that quinoline derivatives may exhibit anti-cancer properties by inhibiting specific kinases or interfering with tumor cell proliferation mechanisms. The structural flexibility offered by compounds like CAS No 1609400 19 2 provides a rich foundation for designing molecules with targeted actions against various diseases.

In conclusion, 2 ,3 ,6 -Trimethyl -4 -quinolinecarboxylic acid dihydrate (CAS No 1609400 19 2 ) is a multifaceted compound with significant potential in pharmaceutical research and development . Its unique structural features make it an excellent candidate for further exploration into novel drug candidates targeting infectious diseases, cancer,and other challenging medical conditions . Continued research efforts will likely uncover additional applications where this compound can contribute to improving human health through innovative chemical solutions .